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Compound of Interest

4-Methoxy-2,2"-bipyrrole-5-
Compound Name:
carboxaldehyde

Cat. No.: B084116

An In-depth Technical Guide to 4-Methoxy-2,2'-
bipyrrole-5-carboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde, a pivotal molecule in natural product
biosynthesis, is gaining attention for its own inherent biological activities. This technical guide
provides a comprehensive overview of its chemical properties, synthesis, and biological
significance. It is intended to serve as a valuable resource for researchers in medicinal
chemistry, natural product synthesis, and drug discovery. This document summarizes key data,
outlines experimental protocols, and visualizes its central role in relevant biosynthetic
pathways.

Core Compound Identification

This section provides fundamental identification and physicochemical data for 4-Methoxy-2,2'-
bipyrrole-5-carboxaldehyde.
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Parameter Value Reference
CAS Number 10476-41-2 [1]
Molecular Formula C10H10N202 [1]
Molecular Weight 190.20 g/mol [1]
Appearance White powder [2]

Purity >99% (commercially available) [2][3]

Spectroscopic Data

Detailed spectroscopic information is crucial for the identification and characterization of 4-

Methoxy-2,2'-bipyrrole-5-carboxaldehyde.

1H NMR (DMSO-ds)

13C NMR (DMSO-ds)

Mass Spectrometry

5 =3.84 (3H, )

6 =57.8 (q; OCH3)

HRMS (positive ESI): m/z
calculated for Ci0H1o0N202Na:
213.0640 [M+Na]*; observed:
213.0631

0=6.12 (1H,d, J = 1.5 Hz) 0 =90.9 (d)
5=6.27 (1H, s) 5 =108.2 (d)
d =6.75 (1H, brs) o =109.3 (d)
0 =6.91 (1H, brs) 0=117.3 (s)
5=19.30 (1H, s) 5 =120.4 (d)
0 =11.24 (1H, brs) 0=123.4(s)
5 =11.42 (1H, brs) 5=133.2(s)
5 =158.6 (s)

0 =171.6 (d)
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Data sourced from:[4]

Synthesis and Biosynthesis
Chemical Synthesis

While several routes to substituted 2,2'-bipyrrole-5-carboxaldehydes have been developed, a
common strategy involves a Suzuki cross-coupling reaction.[5] A general workflow for this
approach is outlined below.

Starting Materials

Substituted Pyrrole-2-boronic acid
5-bromopyrrole-2-carboxaldehyde or its ester

Reaction Conditions

Pd Catalyst (e.g., Pd(PPhs)a)
Base (e.g., Na2CO3)
Solvent (e.g., Dioxane/Water)

Suzuki Cross-Coupling

y

@ethoxy-Z,2'-bipyrrole-5-carboxaldeh)D

Click to download full resolution via product page

General synthetic workflow for 2,2'-bipyrrole-5-carboxaldehydes.

Experimental Protocol Outline (based on related syntheses):[5]
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o Preparation of Reactants: Synthesize or procure the necessary substituted 5-bromopyrrole-
2-carboxaldehyde and pyrrole-2-boronic acid derivative.

» Degassing: Degas a solution of the reactants in a suitable solvent system (e.g., 10%
water/dioxane) to remove oxygen.

o Catalyst and Base Addition: Add a palladium catalyst, such as
Tetrakis(triphenylphosphine)palladium(0), and a base like sodium carbonate to the reaction

mixture.
o Reaction: Stir the mixture at an elevated temperature (e.g., 100 °C) for several hours.

» Workup: After cooling, pour the reaction mixture into water, adjust the pH to 7, and extract
the product with an organic solvent (e.g., ethyl acetate).

 Purification: Wash the combined organic layers with water and brine, dry over anhydrous
sodium sulfate, and evaporate the solvent. Purify the crude product using column
chromatography.

Biosynthesis

4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC) is a key intermediate in the biosynthesis
of prodiginine antibiotics, such as prodigiosin, in bacteria like Streptomyces coelicolor and
Serratia marcescens.[3][6] The biosynthesis is a bifurcated pathway where MBC is synthesized
independently and then condensed with another pyrrole derivative.[3][7]

The pathway to MBC begins with L-proline and malonyl-CoA.[2] Through a series of enzymatic
steps involving oxidation, methylation, and condensation, 4-hydroxy-2,2'-bipyrrole-5-
carbaldehyde (HBC) is formed, which is then methylated to yield MBC.[2]
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Biosynthetic pathway to 4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde (MBC).

Biological Activity and Applications
Precursor to Bioactive Molecules

The primary role of 4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde is as a direct precursor to a
wide range of biologically active natural products, including:

» Prodiginines (e.g., Prodigiosin): These tripyrrole pigments exhibit immunosuppressive,
anticancer, antimicrobial, and antimalarial properties.[2]

» Tambjamines: These marine alkaloids also show a variety of biological activities.[2]

The availability of synthetic routes to MBC and its analogs allows for the generation of novel,
unnatural prodiginines and tambjamines for structure-activity relationship (SAR) studies.[2]

Intrinsic Biological Activity

Recent studies have revealed that 4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde possesses its
own biological activity. It has been identified as a natural product from Streptomyces albus that
can arrest the strobilation (the transition from polyp to jellyfish) of the moon jellyfish Aurelia
coerulea.[4]

 Activity: The compound was shown to arrest strobilation and induce the formation of
abnormal tentacle-like structures in a dose-dependent manner.[4]
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e Potency: The minimum effective concentration was determined to be 6.3 puM.[4]
« Toxicity: Importantly, it did not exhibit significant cytotoxicity against the jellyfish polyps.[4]

The precise signaling pathway and mode of action for this activity are currently unknown and
are subjects for future investigation.[4] This discovery opens up new avenues for research into
the potential applications of this molecule, for instance, in the control of jellyfish blooms.[4]

Conclusion

4-Methoxy-2,2'-bipyrrole-5-carboxaldehyde is more than just a biosynthetic intermediate; it
is a molecule with demonstrated biological activity and significant potential as a building block
for the synthesis of novel therapeutic agents. This guide provides the foundational knowledge
required for researchers to explore its synthesis, understand its biological context, and unlock
its potential in drug discovery and development. Further research into its molecular
mechanisms of action is warranted and could lead to new and exciting applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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